Cas no 104496-89-1 (2-(4-methylbenzoyl)isoindole-1,3-dione)
104496-89-1 structure
Product Name:2-(4-methylbenzoyl)isoindole-1,3-dione
CAS No:104496-89-1
MF:C16H11NO3
MW:265.263444185257
CID:1148168
PubChem ID:13640450
Update Time:2025-04-20
2-(4-methylbenzoyl)isoindole-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-methylbenzoyl)isoindole-1,3-dione
- 2-(4-Methylbenzoyl)-1H-isoindole-1,3(2H)-dione
- 2-(4-methylbenzoyl)-2,3-dihydro-1H-isoindole-1,3-dione
- 104496-89-1
- 2-(4-methylbenzoyl)isoindoline-1,3-dione
- DTXSID40545667
-
- Inchi: 1S/C16H11NO3/c1-10-6-8-11(9-7-10)14(18)17-15(19)12-4-2-3-5-13(12)16(17)20/h2-9H,1H3
- InChI Key: ZRASJZVAPDTIBO-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(N1C(C1C=CC(C)=CC=1)=O)=O
Computed Properties
- Exact Mass: 265.07393
- Monoisotopic Mass: 265.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.45
2-(4-methylbenzoyl)isoindole-1,3-dione Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
104496-89-1 (2-(4-methylbenzoyl)isoindole-1,3-dione) Related Products
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